8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-one

• Molecular Formula: C9H12F3NO
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 8-(2,2,2-trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C9H12F3NO/c10-9(11,12)5-13-6-1-2-7(13)4-8(14)3-6/h6-7H,1-5H2
• InChI Key: PFWHBGBCEGCDJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(=O)CC1N2CC(F)(F)F

Description

8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-one is a useful research compound. Its molecular formula is C9H12F3NO and its molecular weight is 207.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A few drops of dilute hydrochloric acid were added to a solution of 2,5-dimethoxytetrahydrofuran (16.5 g) in water (70 ml). After stirring at room temperature for 30 minutes 2,2,2-trifluoroethylamine hydrochloride (16.9 g), acetonedicarboxylic acid (18.3 g) and sodium acetate (10.0 g) were added and the mixture stirred at room temperature for 2 days. The mixture was diluted to 500 ml with water, saturated with potassium carbonate and extracted with ethyl acetate (twice). The combined organic extracts were washed with aqueous potassium carbonate, dried (magnesium sulfate) and evaporated under reduced pressure. Distillation (90° C.; 0.1 mmHg) gave 8-(2,2,2-trifluoroethyl)-8-azabicyclo-[3.2.1]octan-3-one (8.7 g).